Cas no 2229226-97-3 (1-(4-fluoropyridin-2-yl)-2,2-dimethylcyclopropylmethanol)

• Product Name: 1-(4-fluoropyridin-2-yl)-2,2-dimethylcyclopropylmethanol
• CAS No: 2229226-97-3
• MF: C₁₁H₁₄FNO
• MW: 195.23336648941
• CID: 6405599
• PubChem ID: 165625020
• Update Time: 2025-10-24

1-(4-fluoropyridin-2-yl)-2,2-dimethylcyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluoropyridin-2-yl)-2,2-dimethylcyclopropylmethanol
• 2229226-97-3
• EN300-1787607
• [1-(4-fluoropyridin-2-yl)-2,2-dimethylcyclopropyl]methanol

• Inchi： 1S/C11H14FNO/c1-10(2)6-11(10,7-14)9-5-8(12)3-4-13-9/h3-5,14H,6-7H2,1-2H3
• InChI Key： DPMHYTXDXQSBCC-UHFFFAOYSA-N
• SMILES： FC1C=CN=C(C=1)C1(CO)CC1(C)C

Computed Properties

• Exact Mass: 195.105942232g/mol
• Monoisotopic Mass: 195.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 33.1Ų

Additional information on 1-(4-fluoropyridin-2-yl)-2,2-dimethylcyclopropylmethanol

Recent Advances in the Study of 1-(4-fluoropyridin-2-yl)-2,2-dimethylcyclopropylmethanol (CAS: 2229226-97-3)

1-(4-fluoropyridin-2-yl)-2,2-dimethylcyclopropylmethanol (CAS: 2229226-97-3) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. This research briefing aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug discovery.

The compound's unique structural features, including the fluoropyridine and dimethylcyclopropyl groups, have drawn attention due to their potential to modulate biological targets. Recent synthetic methodologies have focused on optimizing the yield and purity of 1-(4-fluoropyridin-2-yl)-2,2-dimethylcyclopropylmethanol, with particular emphasis on green chemistry approaches to reduce environmental impact. Advances in catalytic systems and reaction conditions have been reported, offering improved scalability for industrial applications.

In terms of biological activity, preliminary studies suggest that 1-(4-fluoropyridin-2-yl)-2,2-dimethylcyclopropylmethanol may exhibit promising interactions with specific enzyme systems. Research published in the last year has explored its potential as a modulator of cytochrome P450 enzymes, which could have implications for drug metabolism and drug-drug interactions. Additionally, its role as a building block for more complex molecules in antiviral and anticancer drug development has been investigated, with some studies reporting enhanced efficacy when incorporated into larger pharmacophores.

Pharmacokinetic studies of derivatives containing this compound have shown interesting absorption and distribution profiles, with some demonstrating improved blood-brain barrier penetration compared to similar structures. These findings open new possibilities for central nervous system (CNS) drug development. However, challenges remain in optimizing the metabolic stability of these compounds, as recent in vitro studies have identified potential metabolic soft spots that may need structural modification.

The safety profile of 1-(4-fluoropyridin-2-yl)-2,2-dimethylcyclopropylmethanol has been evaluated in recent toxicological assessments. While generally showing favorable acute toxicity profiles, some studies have noted the need for further investigation into potential long-term effects, particularly regarding organ accumulation. These findings underscore the importance of comprehensive preclinical evaluation as this compound moves toward potential clinical applications.

Looking forward, the versatility of 1-(4-fluoropyridin-2-yl)-2,2-dimethylcyclopropylmethanol as a chemical scaffold suggests it will continue to be an important focus of pharmaceutical research. Current patent activity indicates growing commercial interest, with several applications filed in the past year covering novel synthetic routes and therapeutic applications. As research progresses, this compound may play a significant role in addressing unmet medical needs across multiple therapeutic areas.